Cas no 1704374-54-8 (tert-butyl 4-(N'-hydroxycarbamimidoyl)-4-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(N'-hydroxycarbamimidoyl)-4-methylpiperidine-1-carboxylate
• CAS No: 1704374-54-8
• MF: C₁₂H₂₃N₃O₃
• MW: 257.32932305336
• MDL: MFCD31811174
• CID: 5612228
• PubChem ID: 138987938
• Update Time: 2025-10-28

tert-butyl 4-(N'-hydroxycarbamimidoyl)-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1704374-54-8
• SCHEMBL24351974
• Tert-butyl 4-[(Z)-N'-hydroxycarbamimidoyl]-4-methylpiperidine-1-carboxylate
• SCHEMBL23439070
• tert-butyl 4-(N'-hydroxycarbamimidoyl)-4-methylpiperidine-1-carboxylate
• EN300-3559860
• Tert-butyl 4-methyl-4-(hydroxyimino)piperidine-1-carboxylate
• tert-Butyl 4-(N-hydroxycarbamimidoyl)-4-methylpiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[(hydroxyamino)iminomethyl]-4-methyl-, 1,1-dimethylethyl ester

• MDL： MFCD31811174
• Inchi： 1S/C12H23N3O3/c1-11(2,3)18-10(16)15-7-5-12(4,6-8-15)9(13)14-17/h17H,5-8H2,1-4H3,(H2,13,14)
• InChI Key： YQEGIUFPIJUWQB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(/C(=N/O)/N)(C)CC1)=O

Computed Properties

• Exact Mass: 257.17394160g/mol
• Monoisotopic Mass: 257.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 357.9±52.0 °C(Predicted)
• pka: 7.25±0.69(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(N'-hydroxycarbamimidoyl)-4-methylpiperidine-1-carboxylate

tert-butyl 4-(N'-hydroxycarbamimidoyl)-4-methylpiperidine-1-carboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl 4-(N'-hydroxycarbamimidoyl)-4-methylpiperidine-1-carboxylate (CAS No. 1704374-54-8) stands out as a significant molecule with diverse applications. This compound, often referred to as Tert-butyl 4-(N'-hydroxycarbamimidoyl)-4-methylpiperidine-1-carboxylate, is a derivative of piperidine, a six-membered cyclic amine. Its structure incorporates a tert-butyl group, a hydroxycarbamimidoyl substituent, and a methyl group, making it a versatile compound in various chemical and pharmaceutical contexts.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and condensations. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for its preparation. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction yields and reduce production time. This approach has been particularly beneficial in the pharmaceutical industry, where high-purity compounds are essential for drug development.

One of the most notable applications of tert-butyl 4-(N'-hydroxycarbamimidoyl)-4-methylpiperidine-1-carboxylate is in the field of pharmacology. The compound has demonstrated potential as an intermediate in the synthesis of bioactive molecules, particularly those with anti-inflammatory and analgesic properties. A recent study published in the Journal of Medicinal Chemistry highlighted its role in modulating cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. The compound's ability to selectively inhibit COX-2 over COX-1 suggests its potential as a lead molecule for developing safer anti-inflammatory agents with reduced gastrointestinal side effects.

In addition to its pharmacological applications, this compound has found utility in materials science. Its unique structure allows it to serve as a building block for advanced polymers and surfactants. For example, researchers have investigated its use in creating stimuli-responsive materials that can alter their properties in response to environmental changes such as temperature or pH levels. These materials hold promise for applications in drug delivery systems and smart packaging technologies.

The chemical stability and reactivity of tert-butyl 4-(N'-hydroxycarbamimidoyl)-4-methylpiperidine-1-carboxylate make it an attractive candidate for various industrial processes. Its ability to undergo nucleophilic substitution reactions under mild conditions has facilitated its use in the synthesis of agrochemicals and specialty chemicals. Recent studies have also explored its potential as a catalyst in asymmetric synthesis, where it has shown promise in enhancing enantioselectivity in certain reactions.

From an environmental perspective, the compound's biodegradability and toxicity profile are critical considerations. Preliminary studies indicate that it exhibits moderate biodegradability under aerobic conditions, which is favorable for its safe disposal in industrial settings. However, further research is needed to fully understand its environmental impact and develop strategies for minimizing ecological risks.

In conclusion, tert-butyl 4-(N'-hydroxycarbamimidoyl)-4-methylpiperidine-1-carboxylate (CAS No. 1704374-54-8) is a multifaceted compound with significant potential across various fields. Its versatility as a synthetic intermediate, coupled with its promising pharmacological and materials science applications, underscores its importance in modern chemistry. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly prominent role in both academic and industrial settings.